Cas no 137641-31-7 (2-Pyridinecarboxamide,N-(2,4-dimethylphenyl)-6-[3-(trifluoromethyl)phenoxy]-)

2-Pyridinecarboxamide,N-(2,4-dimethylphenyl)-6-[3-(trifluoromethyl)phenoxy]- structure
137641-31-7 structure
Product Name:2-Pyridinecarboxamide,N-(2,4-dimethylphenyl)-6-[3-(trifluoromethyl)phenoxy]-
CAS No:137641-31-7
MF:C21H17F3N2O2
MW:386.367095708847
CID:1253793
PubChem ID:76851133
Update Time:2025-04-20

2-Pyridinecarboxamide,N-(2,4-dimethylphenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide,N-(2,4-dimethylphenyl)-6-[3-(trifluoromethyl)phenoxy]-
    • 137641-31-7
    • Inchi: 1S/C21H17F3N2O2/c1-13-9-10-17(14(2)11-13)26-20(27)18-7-4-8-19(25-18)28-16-6-3-5-15(12-16)21(22,23)24/h3-12H,1-2H3,(H,26,27)
    • InChI Key: LXUSJXVTQILLIP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)OC1=CC=CC(C(NC2C=CC(C)=CC=2C)=O)=N1)(F)F

Computed Properties

  • Exact Mass: 386.12431
  • Monoisotopic Mass: 386.124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2A^2
  • XLogP3: 5.5

Experimental Properties

  • PSA: 51.22
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